3-(2-chlorophenyl)-5-methyl-N-(3-(2-phenylmorpholino)propyl)isoxazole-4-carboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-[3-(2-phenylmorpholin-4-yl)propyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C24H26ClN3O3/c1-17-22(23(27-31-17)19-10-5-6-11-20(19)25)24(29)26-12-7-13-28-14-15-30-21(16-28)18-8-3-2-4-9-18/h2-6,8-11,21H,7,12-16H2,1H3,(H,26,29)
• InChI Key: BNJOBPFPXLVWGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NCCCN3CCOC(C3)C4=CC=CC=C4
• Molecular Formula: C24H26ClN3O3
• Molecular Weight: 439.9 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(3-(2-phenylmorpholino)propyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C24H26ClN3O3 and its molecular weight is 439.94. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Isoxazole derivatives have been studied for their potential anticancer properties. A study investigated N-phenyl-5-carboxamidyl isoxazoles for their anticancer activity, highlighting solid tumor selectivity. The evaluation through in vitro assays suggested significant anticancer potential against colon cancer cells, with specific derivatives showing activity at low concentrations. The mechanism of action was linked to the inhibition of critical signaling pathways, indicating the therapeutic potential of isoxazole derivatives in cancer treatment (Shaw et al., 2012).

Antimicrobial and Antifungal Properties

Research on isoxazole compounds has extended into antimicrobial and antifungal domains. Compounds with isoxazole cores have demonstrated varied activities against bacterial and fungal strains, with certain derivatives showcasing moderate to significant inhibition. This suggests their potential utility in developing new antimicrobial agents to combat drug-resistant pathogens (Desai et al., 2011).

Herbicidal and Insecticidal Activities

Isoxazole derivatives have also been evaluated for their applications in agriculture, particularly in developing herbicides and insecticides. Studies have shown that certain 3-aryl-5-(haloalkyl)-4-isoxazolecarboxamides possess significant herbicidal activity against a range of weeds, indicating their potential as effective agents in agricultural practices (Hamper et al., 1995).

Antiobesity and Metabolic Disorders

Research into the effects of isoxazole derivatives on metabolic disorders, including obesity, has identified compounds that suppress appetite and reduce body weight in animal models. This suggests potential applications in treating obesity and related metabolic conditions by modulating key biological targets (Srivastava et al., 2007).